Cas no 2137885-54-0 (N-(4-amino-2,3-dihydro-1H-inden-1-yl)-2-(dimethylamino)acetamide)

• Product Name: N-(4-amino-2,3-dihydro-1H-inden-1-yl)-2-(dimethylamino)acetamide
• CAS No: 2137885-54-0
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 5609319
• PubChem ID: 165476160
• Update Time: 2025-10-28

N-(4-amino-2,3-dihydro-1H-inden-1-yl)-2-(dimethylamino)acetamide Chemical and Physical Properties

Names and Identifiers

• 2137885-54-0
• EN300-841544
• N-(4-amino-2,3-dihydro-1H-inden-1-yl)-2-(dimethylamino)acetamide

• Inchi： 1S/C13H19N3O/c1-16(2)8-13(17)15-12-7-6-9-10(12)4-3-5-11(9)14/h3-5,12H,6-8,14H2,1-2H3,(H,15,17)
• InChI Key： VHDCGVBXSXIIHV-UHFFFAOYSA-N
• SMILES： O=C(CN(C)C)NC1C2C=CC=C(C=2CC1)N

Computed Properties

• Exact Mass: 233.152812238g/mol
• Monoisotopic Mass: 233.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.4Ų

Additional information on N-(4-amino-2,3-dihydro-1H-inden-1-yl)-2-(dimethylamino)acetamide

N-(4-amino-2,3-dihydro-1H-inden-1-yl)-2-(dimethylamino)acetamide: A Comprehensive Overview

N-(4-amino-2,3-dihydro-1H-inden-1-yl)-2-(dimethylamino)acetamide, identified by the CAS number 2137885-54-0, is a compound of significant interest in the field of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an indenyl group with an amino and dimethylamino substituent. The indenyl moiety, a bicyclic structure consisting of a benzene ring fused to a cyclopropane ring, contributes to the compound's stability and potential bioactivity. The presence of the dimethylamino group further enhances its chemical versatility, making it a valuable compound for various applications in drug discovery and synthesis.

Recent studies have highlighted the potential of N-(4-amino-2,3-dihydro-1H-inden-1-yl)-2-(dimethylamino)acetamide as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to act as a building block for more complex structures has been demonstrated in several synthetic routes reported in the literature. For instance, its use in the construction of peptide-based drugs has shown promise due to its compatibility with peptide coupling reactions.

The synthesis of N-(4-amino-2,3-dihydro-1H-inden-1-yl)-2-(dimethylamino)acetamide involves a multi-step process that typically begins with the preparation of the indenyl derivative. This is followed by functionalization with amino and dimethylamino groups through nucleophilic substitution or amide bond formation. The optimization of these steps has been a focus of recent research, with chemists seeking to improve yields and reduce reaction times. Innovations in catalytic methods and green chemistry have also been applied to make the synthesis more environmentally friendly.

One of the most intriguing aspects of this compound is its potential pharmacokinetic properties. Studies have suggested that N-(4-amino-2,3-dihydro-1H-inden-1-yl)-2-(dimethylamino)acetamide may exhibit favorable absorption and distribution profiles, making it suitable for oral administration. However, further research is needed to confirm these findings and explore its metabolic pathways. Preclinical studies are currently underway to assess its toxicity and efficacy in animal models.

In addition to its therapeutic potential, N-(4-amino-2,3-dihydro-1H-inden-1-yl)-2-(dimethylamino)acetamide has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are investigating its ability to act as a semiconductor material or as part of self-assembling monolayers for advanced sensor applications.

The growing interest in N-(4-amino-2,3-dihydro-1H-inden-1-ylil)-2-(dimethylamino)acetamide underscores its importance as a versatile building block in modern chemistry. Its role in drug discovery, materials science, and synthetic chemistry continues to expand as researchers uncover new applications and optimize its properties. With ongoing advancements in chemical synthesis and characterization techniques, this compound is poised to play an even greater role in driving innovation across multiple disciplines.